4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3-fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine
• InChI: InChI=1S/C17H14FN3O/c1-22-16-8-3-2-7-13(16)15-10-14(20-17(19)21-15)11-5-4-6-12(18)9-11/h2-10H,1H3,(H2,19,20,21)
• InChI Key: NTIFNRKTYNFPMP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NC(=NC(=C2)C3=CC(=CC=C3)F)N
• Molecular Formula: C17H14FN3O
• Molecular Weight: 295.31 g/mol

Description

4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine (4-FPP) is a compound of the pyrimidine class of heterocyclic compounds that has seen a wide range of applications in scientific research. It was first synthesized in the 1970s and has since been used as a research tool in a variety of fields.

Scientific Research Applications

4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been used as a research tool in a variety of scientific fields. It has been used to study the role of serotonin in the central nervous system, to study the effects of drugs on the serotonin system, and to study the effects of serotonin receptor agonists and antagonists. 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has also been used to study the effects of drugs on the dopamine system, to study the effects of drugs on the GABA system, and to study the effects of drugs on the cholinergic system.

Mechanism of Action

4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is an agonist of the 5-HT2A serotonin receptor. It binds to the receptor and activates it, resulting in an increase in serotonin activity in the brain. This increased activity of serotonin is thought to be responsible for the effects of 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine on the central nervous system.
Biochemical and Physiological Effects
4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been shown to have a variety of biochemical and physiological effects. It has been shown to increase dopamine and serotonin levels in the brain, as well as to increase the activity of the GABA and cholinergic systems. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal axis, resulting in increased levels of cortisol and other stress hormones. In addition, 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine has been shown to reduce the stress response, resulting in improved cognitive performance and decreased anxiety.

Advantages and Limitations for Lab Experiments

The use of 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine in laboratory experiments has several advantages. First, it is a relatively safe compound and is not toxic at the concentrations used in research. Second, it is a selective agonist of the 5-HT2A receptor, which makes it useful for studying the effects of drugs on the serotonin system. Finally, it is relatively inexpensive and easy to obtain.
The main limitation of 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is that it is not very stable in solution, meaning that it needs to be stored in anhydrous conditions and used quickly after synthesis. Additionally, 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine is not very soluble in water, which can make it difficult to use in some experiments.

Future Directions

There are several potential future directions for 4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine research. First, it could be used to study the effects of drugs on the serotonin system in more detail. Second, it could be used to study the effects of drugs on the dopamine system, the GABA system, and the cholinergic system. Third, it could be used to study the effects of drugs on the hypothalamic-pituitary-adrenal axis and the stress response. Finally, it could be used to study the effects of drugs on learning and memory.

Synthesis Methods

4-(3-Fluorophenyl)-6-(2-methoxyphenyl)pyrimidin-2-amine can be synthesized through the condensation reaction of 4-fluorobenzaldehyde and 2-methoxyphenylhydrazine. This reaction is typically carried out in aqueous media with a base such as sodium hydroxide and a catalyst such as sodium acetate. The reaction temperature is typically between 0-5°C and the reaction time is typically between 1-2 hours.